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Compound of Interest

Compound Name: Dabuzalgron

Cat. No.: B1669745 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical aspect of laboratory safety and environmental responsibility. While

specific disposal protocols for the experimental drug Dabuzalgron are not publicly

documented, this guide provides a comprehensive overview of best practices based on general

guidelines for pharmaceutical waste. Adherence to these procedures is essential for ensuring a

safe laboratory environment and minimizing environmental impact.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure compliance with all local, state, and federal regulations

before proceeding with any disposal.

General Disposal Procedures for Dabuzalgron
In the absence of a specific Safety Data Sheet (SDS) detailing disposal instructions for

Dabuzalgron, the following general procedure, adapted from the U.S. Food and Drug

Administration (FDA) guidelines for non-flush list medicines, should be followed.[1] This method

aims to render the compound undesirable and prevent accidental ingestion or environmental

contamination.

Step-by-Step Disposal Protocol:

Do Not Flush: Unless explicitly instructed by your institution's EHS office, do not dispose of

Dabuzalgron down the drain or toilet.
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Remove from Original Container: Carefully transfer any remaining Dabuzalgron from its

original packaging.

Mix with Undesirable Substance: Combine the Dabuzalgron with an unpalatable substance

such as used coffee grounds, dirt, or cat litter. This step helps to deter accidental ingestion

by humans or animals. Do not crush tablets or capsules, if applicable.

Seal in a Container: Place the mixture into a sealable container, such as a plastic bag or an

empty, non-recyclable container, to prevent leakage.

Dispose of in Municipal Solid Waste: The sealed container can then be placed in the regular

laboratory or municipal trash.

De-identify Original Packaging: Before disposing of the empty original container, be sure to

remove or obscure all personal or identifying information from the prescription label. The

empty container can then be discarded or recycled according to your facility's guidelines.

Chemical and Physical Properties of Dabuzalgron
Understanding the properties of a compound is crucial for its safe handling and disposal. The

following table summarizes the key chemical and physical data for Dabuzalgron.

Property Value Source

Molecular Formula C12H16ClN3O3S PubChem

Molecular Weight 317.79 g/mol PubChem

Monoisotopic Mass 317.0600902 Da PubChem

IUPAC Name

N-[6-chloro-3-(4,5-dihydro-1H-

imidazol-2-ylmethoxy)-2-

methylphenyl]methanesulfona

mide

PubChem

CAS Number 219311-44-1 DrugBank Online

Synonyms Ro 115-1240 MedChemExpress

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1669745?utm_src=pdf-body
https://www.benchchem.com/product/b1669745?utm_src=pdf-body
https://www.benchchem.com/product/b1669745?utm_src=pdf-body
https://www.benchchem.com/product/b1669745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the disposal of Dabuzalgron are not available in the

reviewed literature. The disposal procedure provided is based on general best practices for

pharmaceutical waste management.

Dabuzalgron Disposal Workflow
The following diagram illustrates the recommended workflow for the proper disposal of

Dabuzalgron in a laboratory setting, emphasizing safety and regulatory compliance.
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Caption: Workflow for the proper disposal of Dabuzalgron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

